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Compound of Interest

Compound Name: Mdmb-chminaca, (+-)-
CAS No.: 1715016-78-6
Cat. No.: B15720891
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

(x)-MDMB-CHMINACA, a potent synthetic cannabinoid, has emerged as a significant
compound of interest within the scientific and forensic communities. Its complex chemical
structure and profound physiological effects necessitate a thorough understanding of its
characterization. This technical guide provides a comprehensive overview of the analytical
methodologies employed in the elucidation of its structure, offering detailed experimental
protocols and data interpretation.

Chemical Identity
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Property Value

N-[[1-(cyclohexylmethyl)-1H-indazol-3-
Formal Name )
ylJcarbonyl]-3-methyl-L-valine, methyl ester[1][2]

Molecular Formula C22H31N303[1][2]
Formula Weight 385.5 g/mol [1][2]
CAS Number 1185888-32-7[1][2]

Spectroscopic and Spectrometric Data

The structural elucidation of (£)-MDMB-CHMINACA relies on a combination of powerful
analytical techniques. The data presented in the following tables are crucial for its
unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
1H-NMR (400 MHz, CDCls) & (ppm)

Chemical Shift

Multiplicity Integration Assignment
(ppm)

Data not available in

search results

13C-NMR (100 MHz, CDCls) & (ppm)

Chemical Shift (ppm) Assighment

Data not available in search results

Note: Specific 1H and 3C NMR chemical shift data for (+/-)-MDMB-CHMINACA were not
available in the provided search results. The tables are provided as a template for data
presentation.

Mass Spectrometry (MS) Data
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Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation (m/z)

m/z Relative Intensity Proposed Fragment

Indazole-3-carboxamide

145 Base Peak ]

moiety
131 Major Indazole moiety
213 Major [M - CsH11NO2]*
301 Minor [M - CeH12]*
357 Minor [M-COJ*
385 Molecular lon [M]*+

Note: The fragmentation pattern can vary slightly depending on the ionization method and
energy.

Fourier-Transform Infrared (FTIR) Spectroscopy Data

FTIR-ATR Peak Table (cm™1)

Wavenumber (cm—?) Functional Group Assignment
~3300 N-H Stretch (Amide)

~2925, ~2850 C-H Stretch (Aliphatic)

~1740 C=0 Stretch (Ester)

~1650 C=0 Stretch (Amide I)

~1540 N-H Bend (Amide II)

~1450 C-H Bend (Alkyl)

~750 C-H Bend (Aromatic)

Note: These are characteristic absorption bands for the functional groups present in MDMB-
CHMINACA. The exact peak positions may vary.
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Experimental Protocols

Detailed methodologies are essential for the reproducible and accurate analysis of (x)-MDMB-
CHMINACA.

Synthesis of (¥)-MDMB-CHMINACA

The synthesis of MDMB-CHMINACA typically involves a multi-step process:

o N-Alkylation of Indazole-3-carboxylic acid: 1H-indazole-3-carboxylic acid is reacted with
(bromomethyl)cyclohexane in the presence of a base such as sodium hydride (NaH) in a
suitable solvent like dimethylformamide (DMF) to yield 1-(cyclohexylmethyl)-1H-indazole-3-

carboxylic acid.

e Amide Coupling: The resulting carboxylic acid is then coupled with the methyl ester of L-tert-
leucine (3-methyl-L-valine methyl ester) using a coupling agent such as 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) or N,N'-Dicyclohexylcarbodiimide (DCC) and a
catalyst like 4-Dimethylaminopyridine (DMAP) in an appropriate solvent (e.g.,
dichloromethane) to afford the final product, MDMB-CHMINACA.

Step 1: N-Alkylation

(Bromomethyl)cyclohexane

\—Nsn,-wr—> 1-(Cyclohexylmethyl)-1H-

indazol boxvli id »| indazole-3-carboxylic acid
1H-indazole-3-carboxylic aci EDC, DMAP, DCM

Step 2: Amide Coupling
\

L-tert-leucine methyl ester »( (+)-MDMB-CHMINACA
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Synthesis workflow for (£)-MDMB-CHMINACA.

Analytical Instrumentation and Procedures

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A few milligrams of the analyte are dissolved in a deuterated solvent
such as chloroform-d (CDCIs) in an NMR tube.

e Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire
1H and 3C NMR spectra.

o Data Acquisition: Standard pulse sequences are employed. For H NMR, a sufficient number
of scans are acquired to obtain a good signal-to-noise ratio. For 3C NMR, a larger number of
scans is typically required due to the lower natural abundance of the 13C isotope.

o Data Processing: The resulting free induction decays (FIDs) are Fourier transformed, and the
spectra are phase and baseline corrected. Chemical shifts are referenced to the residual
solvent peak.

Sample Dissolution
(CDCI5)

l

'H and 3C NMR
Acquisition (400 MHz)

'

Data Processing
(FT, Phasing, Baseline Correction)

l

Spectral Analysis
(Chemical Shift, Integration, Multiplicity)
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General workflow for NMR analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: A dilute solution of the analyte is prepared in a volatile organic solvent
like methanol or acetonitrile.

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. The GC is
equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column).

GC Conditions: The injector and transfer line temperatures are set appropriately (e.g., 250-
280 °C). A temperature program is used for the oven to ensure good separation of the
analyte from any impurities. Helium is typically used as the carrier gas.

MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode. Data is
acquired in full scan mode to obtain the fragmentation pattern.

Data Analysis: The retention time and mass spectrum of the analyte are compared with a
reference standard or library data for identification.

Fourier-Transform Infrared (FTIR) Spectroscopy

Sample Preparation: For Attenuated Total Reflectance (ATR)-FTIR, a small amount of the
solid sample is placed directly on the ATR crystal.

Instrumentation: An FTIR spectrometer equipped with an ATR accessory is used.

Data Acquisition: The spectrum is typically recorded over the mid-infrared range (e.g., 4000-
400 cm~1) with a sufficient number of scans to achieve a good signal-to-noise ratio. A
background spectrum of the clean ATR crystal is collected and subtracted from the sample
spectrum.

Data Analysis: The positions and shapes of the absorption bands are analyzed to identify the
functional groups present in the molecule.

Cannabinoid Receptor Signhaling Pathway
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(£)-MDMB-CHMINACA is a potent agonist of the cannabinoid receptor 1 (CB1), which is a G-
protein coupled receptor (GPCR). Its activation initiates a cascade of intracellular signaling
events.

Upon binding of (x)-MDMB-CHMINACA to the CB1 receptor, the associated heterotrimeric G-
protein (Gi/o) is activated. The Ga subunit dissociates from the GBy dimer. The activated Gai/o
subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine
monophosphate (CAMP) levels. The GBy subunit can modulate ion channels, such as inhibiting
voltage-gated calcium channels and activating G-protein-coupled inwardly rectifying potassium
(GIRK) channels.

Furthermore, prolonged receptor activation can lead to phosphorylation of the receptor by G-
protein-coupled receptor kinases (GRKSs). This promotes the binding of 3-arrestin proteins,
which uncouples the receptor from G-proteins (desensitization) and can initiate a separate G-
protein-independent signaling cascade, including activation of the mitogen-activated protein
kinase (MAPK) pathway.
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CBL1 receptor signaling activated by (+)-MDMB-CHMINACA.
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Conclusion

The structural elucidation of (+)-MDMB-CHMINACA is a critical task that requires a multi-
faceted analytical approach. This guide has outlined the key spectroscopic and spectrometric
techniques, provided detailed experimental protocols, and illustrated the relevant signaling
pathways. The comprehensive data and methodologies presented herein serve as a valuable
resource for researchers, scientists, and drug development professionals working with this and
other novel psychoactive substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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